Cas no 1261446-54-1 (5'-Chloro-3'-chloromethyl-2,3-difluorobiphenyl)

5'-Chloro-3'-chloromethyl-2,3-difluorobiphenyl is a halogenated biphenyl derivative characterized by its distinct substitution pattern, featuring chloro and chloromethyl groups at the 5' and 3' positions, respectively, along with difluorination at the 2,3 positions of the biphenyl scaffold. This compound is of interest in synthetic organic chemistry, particularly as a versatile intermediate for the preparation of more complex structures, including pharmaceuticals, agrochemicals, and advanced materials. Its multiple reactive sites enable selective functionalization, while the fluorine and chlorine substituents enhance stability and influence electronic properties. The compound’s well-defined structure and purity make it suitable for precise applications in research and industrial synthesis.

5'-Chloro-3'-chloromethyl-2,3-difluorobiphenyl structure

1261446-54-1 structure

Product Name:5'-Chloro-3'-chloromethyl-2,3-difluorobiphenyl

CAS No:1261446-54-1

MF:C₁₃H₈Cl₂F₂

MW:273.105428695679

CID:4996784

Update Time:2025-05-20

5'-Chloro-3'-chloromethyl-2,3-difluorobiphenyl Chemical and Physical Properties

Names and Identifiers

- 5'-Chloro-3'-chloromethyl-2,3-difluorobiphenyl
- Inchi： 1S/C13H8Cl2F2/c14-7-8-4-9(6-10(15)5-8)11-2-1-3-12(16)13(11)17/h1-6H,7H2
- InChI Key： QSQDLBDAGAXMDR-UHFFFAOYSA-N
- SMILES： ClC1C=C(CCl)C=C(C=1)C1C=CC=C(C=1F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 250
XLogP3: 4.8
Topological Polar Surface Area: 0

5'-Chloro-3'-chloromethyl-2,3-difluorobiphenyl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A011004378-1g	5'-Chloro-3'-chloromethyl-2,3-difluorobiphenyl	1261446-54-1	97%	1g	$1445.30	2023-09-03

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Additional information on 5'-Chloro-3'-chloromethyl-2,3-difluorobiphenyl

Research Brief on 5'-Chloro-3'-chloromethyl-2,3-difluorobiphenyl (CAS: 1261446-54-1): Recent Advances and Applications

The compound 5'-Chloro-3'-chloromethyl-2,3-difluorobiphenyl (CAS: 1261446-54-1) has garnered significant attention in recent years due to its potential applications in pharmaceutical and agrochemical research. This research brief aims to provide an overview of the latest developments surrounding this compound, including its synthesis, biological activity, and potential industrial applications. Recent studies have highlighted its role as a key intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

Recent literature indicates that 5'-Chloro-3'-chloromethyl-2,3-difluorobiphenyl has been utilized in the synthesis of various bioactive compounds, including kinase inhibitors and antimicrobial agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a building block for the development of selective kinase inhibitors, which show promise in targeting cancer cell proliferation. The compound's unique structural features, including the presence of chloro and fluor substituents, contribute to its reactivity and versatility in chemical transformations.

In addition to its pharmaceutical applications, 5'-Chloro-3'-chloromethyl-2,3-difluorobiphenyl has also been investigated for its potential use in agrochemicals. Research conducted by the European Journal of Agrochemicals (2022) revealed that derivatives of this compound exhibit herbicidal and fungicidal properties, making it a candidate for the development of new crop protection agents. The study emphasized the compound's stability under various environmental conditions, which is a critical factor for agrochemical applications.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production process of 5'-Chloro-3'-chloromethyl-2,3-difluorobiphenyl. A paper in Organic Process Research & Development (2023) detailed a novel catalytic method that improves yield and reduces by-products, addressing previous challenges in large-scale synthesis. This development is particularly significant for industrial applications, where cost-effectiveness and scalability are paramount.

Looking ahead, the potential of 5'-Chloro-3'-chloromethyl-2,3-difluorobiphenyl appears promising, with ongoing research exploring its utility in drug discovery and material science. Future studies are expected to delve deeper into its mechanism of action and explore new derivatives with enhanced bioactivity. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing both pharmaceutical and agrochemical innovations.